Cas no 1785362-30-2 (6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine)

• Product Name: 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine
• CAS No: 1785362-30-2
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 5304703
• Update Time: 2026-03-10

6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[5,1-c][1,4]oxazin-3-amine, 6,7-dihydro-
• 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine

• Inchi： 1S/C6H9N3O/c7-5-3-8-9-1-2-10-4-6(5)9/h3H,1-2,4,7H2
• InChI Key： NXZCEONGJPCYGX-UHFFFAOYSA-N
• SMILES： O1CCN2N=CC(N)=C2C1

Additional information on 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine

Comprehensive Overview of 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine (CAS No. 1785362-30-2): Structure, Applications, and Research Insights

The compound 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine (CAS No. 1785362-30-2) is a heterocyclic organic molecule featuring a fused pyrazole-oxazine core. Its unique structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile scaffold for drug discovery. The presence of both pyrazole and oxazine rings in its backbone contributes to its diverse reactivity, making it a valuable intermediate for synthesizing biologically active compounds.

In recent years, the demand for novel heterocyclic compounds like 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine has surged, driven by the need for targeted therapies in oncology, neurology, and infectious diseases. Researchers have explored its derivatives as potential kinase inhibitors, GPCR modulators, and antimicrobial agents. The compound’s amine functionality at the 3-position further enhances its utility in medicinal chemistry, enabling facile derivatization for structure-activity relationship (SAR) studies.

From a synthetic perspective, CAS No. 1785362-30-2 is often synthesized via cyclization reactions involving hydrazine derivatives and α-halo carbonyl compounds. Its stability under physiological conditions and moderate solubility in polar solvents make it suitable for high-throughput screening (HTS) platforms. Notably, its pyrazolo[5,1-c][1,4]oxazine core has been linked to improved metabolic stability in preclinical models, addressing a common challenge in drug development.

The rise of AI-driven drug discovery has further amplified interest in this compound. Computational models predict its potential binding affinity for proteins implicated in inflammation and fibrosis, aligning with trending research on fibrotic diseases like IPF (idiopathic pulmonary fibrosis). Additionally, its low molecular weight (~153 g/mol) and hydrogen-bonding capacity make it a candidate for fragment-based drug design (FBDD), a hot topic in modern pharmacology.

Beyond pharmaceuticals, 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine has applications in material science. Its rigid bicyclic structure can serve as a building block for organic electronic materials, particularly in the development of non-linear optical (NLO) compounds. Researchers are also investigating its use in metal-organic frameworks (MOFs) for gas storage, leveraging its nitrogen-rich architecture.

Environmental and regulatory considerations are critical when handling this compound. While not classified as hazardous, proper storage under inert conditions is recommended to prevent degradation. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for purity assessment, especially given its role in precision medicine. The compound’s patent landscape reveals growing IP activity, particularly in the U.S. and EU, reflecting its commercial potential.

In summary, 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]oxazin-3-amine (CAS No. 1785362-30-2) exemplifies the convergence of synthetic chemistry and biomedical innovation. Its multifaceted applications—from drug discovery to advanced materials—underscore its relevance in addressing global health and technological challenges. As research progresses, this compound is poised to play a pivotal role in next-generation therapeutics and smart materials.